Ethyl 6-amino-5,7,7-tricyano-8-(3-methoxy-4-pentoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(3-methoxy-4-pentoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
445265-59-8
VCID:
VC0459193
InChI:
InChI=1S/C27H31N5O4/c1-4-6-7-12-36-22-9-8-18(13-23(22)34-3)24-21-15-32(26(33)35-5-2)11-10-19(21)20(14-28)25(31)27(24,16-29)17-30/h8-10,13,21,24H,4-7,11-12,15,31H2,1-3H3
SMILES:
CCCCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC)OC
Molecular Formula:
C27H31N5O4
Molecular Weight:
489.6g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(3-methoxy-4-pentoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 445265-59-8
Main Products
VCID: VC0459193
Molecular Formula: C27H31N5O4
Molecular Weight: 489.6g/mol
| CAS No. | 445265-59-8 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(3-methoxy-4-pentoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C27H31N5O4 |
| Molecular Weight | 489.6g/mol |
| IUPAC Name | ethyl 6-amino-5,7,7-tricyano-8-(3-methoxy-4-pentoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C27H31N5O4/c1-4-6-7-12-36-22-9-8-18(13-23(22)34-3)24-21-15-32(26(33)35-5-2)11-10-19(21)20(14-28)25(31)27(24,16-29)17-30/h8-10,13,21,24H,4-7,11-12,15,31H2,1-3H3 |
| Standard InChIKey | WYPVFVITXWTSNR-UHFFFAOYSA-N |
| SMILES | CCCCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC)OC |
| Canonical SMILES | CCCCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC)OC |
| PubChem Compound | 3786193 |
| Last Modified | Nov 11 2021 |
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